Cas no 1804815-29-9 (3-Hydroxy-5-methyl-4-(trifluoromethoxy)pyridine-2-acetic acid)

• Product Name: 3-Hydroxy-5-methyl-4-(trifluoromethoxy)pyridine-2-acetic acid
• CAS No: 1804815-29-9
• MF: C₉H₈F₃NO₄
• MW: 251.159333229065
• CID: 4832515
• Update Time: 2025-10-25

3-Hydroxy-5-methyl-4-(trifluoromethoxy)pyridine-2-acetic acid Chemical and Physical Properties

Names and Identifiers

• 3-Hydroxy-5-methyl-4-(trifluoromethoxy)pyridine-2-acetic acid

• Inchi： 1S/C9H8F3NO4/c1-4-3-13-5(2-6(14)15)7(16)8(4)17-9(10,11)12/h3,16H,2H2,1H3,(H,14,15)
• InChI Key： VZQAKOGOFIAJBS-UHFFFAOYSA-N
• SMILES： FC(OC1=C(C(CC(=O)O)=NC=C1C)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 284
• XLogP3: 1.5
• Topological Polar Surface Area: 79.6

Additional information on 3-Hydroxy-5-methyl-4-(trifluoromethoxy)pyridine-2-acetic acid

3-Hydroxy-5-methyl-4-(trifluoromethoxy)pyridine-2-acetic acid: A Comprehensive Guide to Its Properties and Applications

3-Hydroxy-5-methyl-4-(trifluoromethoxy)pyridine-2-acetic acid (CAS No. 1804815-29-9) is a specialized organic compound that has garnered significant attention in the pharmaceutical and agrochemical industries. This compound, characterized by its unique pyridine backbone and trifluoromethoxy group, offers remarkable chemical properties that make it valuable for various applications. In this article, we delve into its molecular structure, synthesis, applications, and market trends, while addressing frequently searched questions about this compound.

The molecular formula of 3-Hydroxy-5-methyl-4-(trifluoromethoxy)pyridine-2-acetic acid reflects its complex yet functional design. The presence of the hydroxy and acetic acid moieties enhances its reactivity, making it a versatile intermediate in organic synthesis. Researchers often explore its potential as a building block for drug discovery, particularly in the development of anti-inflammatory and antimicrobial agents. Its trifluoromethoxy group is a key feature, contributing to improved metabolic stability and bioavailability in pharmaceutical applications.

One of the most searched questions about 3-Hydroxy-5-methyl-4-(trifluoromethoxy)pyridine-2-acetic acid is its role in medicinal chemistry. Recent studies highlight its utility in designing small-molecule inhibitors targeting specific enzymes or receptors. For instance, its structural analogs have shown promise in neurological disorders and metabolic diseases, aligning with the growing demand for novel therapeutics. Additionally, its agrochemical applications are gaining traction, as it can be modified to develop crop protection agents with enhanced efficacy.

The synthesis of 3-Hydroxy-5-methyl-4-(trifluoromethoxy)pyridine-2-acetic acid typically involves multi-step reactions, including halogenation, etherification, and hydrolysis. Advanced techniques such as microwave-assisted synthesis and catalysis have been employed to improve yield and purity. These methods are frequently discussed in academic forums, reflecting the compound's relevance in green chemistry initiatives.

Market trends indicate a rising demand for 3-Hydroxy-5-methyl-4-(trifluoromethoxy)pyridine-2-acetic acid, driven by its applications in pharmaceutical intermediates and specialty chemicals. Companies specializing in custom synthesis and contract research are increasingly offering this compound to meet the needs of drug developers and agrochemical manufacturers. Its patent landscape is also evolving, with several filings highlighting its potential in next-generation therapies.

In conclusion, 3-Hydroxy-5-methyl-4-(trifluoromethoxy)pyridine-2-acetic acid (CAS No. 1804815-29-9) stands out as a multifaceted compound with significant industrial and scientific value. Its unique properties and broad applicability make it a subject of ongoing research and commercial interest. For researchers and industry professionals, understanding its synthesis, applications, and market dynamics is essential for leveraging its full potential.